Cas no 1249255-95-5 (2-(1,3-Benzoxazol-2-yl)propan-1-amine)

• Product Name: 2-(1,3-Benzoxazol-2-yl)propan-1-amine
• CAS No: 1249255-95-5
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD16839949
• CID: 4691189
• PubChem ID: 62676959
• Update Time: 2025-05-19

2-(1,3-Benzoxazol-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzoxazol-2-yl)propan-1-amine
• 2-(1,3-Benzoxazol-2-yl)propan-1-amine

• MDL： MFCD16839949
• Inchi： 1S/C10H12N2O/c1-7(6-11)10-12-8-4-2-3-5-9(8)13-10/h2-5,7H,6,11H2,1H3
• InChI Key： FYGVUVGJGNEHCM-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C(C)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Topological Polar Surface Area: 52

Additional information on 2-(1,3-Benzoxazol-2-yl)propan-1-amine

Introduction to 2-(1,3-Benzoxazol-2-yl)propan-1-amine (CAS No: 1249255-95-5)

2-(1,3-Benzoxazol-2-yl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 1249255-95-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative features a benzoxazole moiety linked to a propylamine group, making it a versatile scaffold for medicinal chemistry applications. The benzoxazole ring, known for its stability and biological activity, has garnered considerable attention in the design of therapeutic agents targeting various diseases, including neurological disorders and infectious diseases.

The structural motif of 2-(1,3-Benzoxazol-2-yl)propan-1-amine (CAS No 1249255-95-5) positions it as a potential candidate for further derivatization and optimization. The presence of both aromatic and aliphatic components in its molecular structure allows for diverse interactions with biological targets, such as enzymes and receptors. This dual functionality has been exploited in the development of novel pharmacophores that exhibit enhanced binding affinity and selectivity.

In recent years, the benzoxazole scaffold has been extensively studied for its pharmacological properties. Researchers have demonstrated its efficacy in modulating pathways associated with inflammation, pain, and neuroprotection. For instance, derivatives of benzoxazole have shown promise in treating chronic inflammatory conditions by inhibiting key pro-inflammatory cytokines. The amine group in 2-(1,3-Benzoxazol-2-yl)propan-1-amine (CAS No 1249255-95-5) further extends its potential utility by enabling hydrogen bonding interactions with biological targets, which is crucial for drug design.

The synthesis of 2-(1,3-Benzoxazol-2-yl)propan-1-amine (CAS No 1249255-95-5) involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps typically include the formation of the benzoxazole ring through cyclization reactions followed by nucleophilic substitution to introduce the propylamine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more readily available for research and development purposes.

One of the most compelling aspects of 2-(1,3-Benzoxazol-2-yl)propan-1-amine (CAS No 1249255-95-5) is its potential application in drug discovery. The benzoxazole moiety is known to exhibit bioactivity across multiple therapeutic areas due to its ability to interact with various biological targets. For example, studies have shown that benzoxazole derivatives can inhibit enzymes involved in cancer cell proliferation and angiogenesis. The propylamine group adds an additional layer of complexity, allowing for fine-tuning of physicochemical properties such as solubility and metabolic stability.

Recent research has also explored the role of 2-(1,3-Benzoxazol-2-yl)propan-1-amine (CAS No 1249255-95-5) in developing novel antimicrobial agents. The benzoxazole scaffold has been found to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. This makes it a promising candidate for addressing rising concerns about antibiotic resistance. The amine group further enhances its antimicrobial potential by enabling interactions with bacterial enzymes and membrane receptors.

The pharmacokinetic profile of 2-(1,3-Benzoxazol-2-ylyl)propan-l-am ine (CAS No 12492559S is another critical factor that influences its therapeutic potential. Studies have indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in preclinical models. These characteristics are essential for ensuring efficacy and safety in human trials. Additionally, the compound's stability under various physiological conditions makes it a suitable candidate for formulation into oral or injectable dosage forms.

In conclusion, 2-(13-Benzo x azol - 12 yl )prop an - 11 - am ine(CAS NO : 12492559S ) represents a promising scaffold for pharmaceutical innovation . Its unique structural features , coupled with its demonstrated bioactivity , make it an attractive candidate for further exploration . As research continues to uncover new therapeutic applications , this compound is poised to play a significant role in addressing unmet medical needs . p>